2-(2-pyrimidinylamino)thieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-(pyrimidin-2-ylamino)-3H-thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C10H7N5OS/c16-8-7-6(2-5-17-7)13-10(14-8)15-9-11-3-1-4-12-9/h1-5H,(H2,11,12,13,14,15,16)
• InChI Key: QQHRZRPKNICDCC-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1)NC2=NC3=C(C(=O)N2)SC=C3
• Molecular Formula: C10H7N5OS
• Molecular Weight: 245.26 g/mol

Description

2-(2-pyrimidinylamino)thieno[3,2-d]pyrimidin-4(3H)-one, also known as PTP1B inhibitor, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a potent inhibitor of protein tyrosine phosphatase 1B (PTP1B), which is a key enzyme involved in the regulation of insulin signaling and glucose homeostasis.

Mechanism of Action

The mechanism of action of 2-(2-pyrimidinylamino)thieno[3,2-d]pyrimidin-4(3H)-one involves the inhibition of 2-(2-pyrimidinylamino)thieno[3,2-d]pyrimidin-4(3H)-one, which is a negative regulator of insulin signaling. 2-(2-pyrimidinylamino)thieno[3,2-d]pyrimidin-4(3H)-one dephosphorylates insulin receptor and insulin receptor substrate (IRS) proteins, thereby attenuating insulin signaling. By inhibiting 2-(2-pyrimidinylamino)thieno[3,2-d]pyrimidin-4(3H)-one, 2-(2-pyrimidinylamino)thieno[3,2-d]pyrimidin-4(3H)-one enhances insulin signaling and improves glucose homeostasis.
Biochemical and Physiological Effects:
2-(2-pyrimidinylamino)thieno[3,2-d]pyrimidin-4(3H)-one has been shown to improve glucose homeostasis and insulin sensitivity in animal models of diabetes and obesity. The compound has also been shown to reduce body weight and adiposity in obese animals. These effects are likely due to the inhibition of 2-(2-pyrimidinylamino)thieno[3,2-d]pyrimidin-4(3H)-one and the subsequent enhancement of insulin signaling.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(2-pyrimidinylamino)thieno[3,2-d]pyrimidin-4(3H)-one in lab experiments is its potency and specificity as a 2-(2-pyrimidinylamino)thieno[3,2-d]pyrimidin-4(3H)-one inhibitor. The compound has been shown to be highly selective for 2-(2-pyrimidinylamino)thieno[3,2-d]pyrimidin-4(3H)-one over other phosphatases. However, one limitation of using this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 2-(2-pyrimidinylamino)thieno[3,2-d]pyrimidin-4(3H)-one. One potential direction is the development of more potent and selective 2-(2-pyrimidinylamino)thieno[3,2-d]pyrimidin-4(3H)-one inhibitors based on the structure of this compound. Another direction is the investigation of the effects of 2-(2-pyrimidinylamino)thieno[3,2-d]pyrimidin-4(3H)-one inhibition on other metabolic pathways, such as lipid metabolism and inflammation. Finally, the clinical efficacy and safety of 2-(2-pyrimidinylamino)thieno[3,2-d]pyrimidin-4(3H)-one inhibitors, including 2-(2-pyrimidinylamino)thieno[3,2-d]pyrimidin-4(3H)-one, should be evaluated in human trials.

Scientific Research Applications

2-(2-pyrimidinylamino)thieno[3,2-d]pyrimidin-4(3H)-one has been extensively studied for its potential therapeutic applications in the treatment of type 2 diabetes and obesity. The compound has been shown to be a potent inhibitor of 2-(2-pyrimidinylamino)thieno[3,2-d]pyrimidin-4(3H)-one, which is a negative regulator of insulin signaling. By inhibiting 2-(2-pyrimidinylamino)thieno[3,2-d]pyrimidin-4(3H)-one, 2-(2-pyrimidinylamino)thieno[3,2-d]pyrimidin-4(3H)-one can enhance insulin sensitivity and improve glucose homeostasis in animal models of diabetes and obesity.